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Compound of Interest

Compound Name: Isospinosin

Cat. No.: B15144883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of isospinosin (also

referred to as spinosin in much of the scientific literature) against three other well-researched

flavonoids: luteolin, apigenin, and quercetin. This objective analysis is supported by

experimental data from various studies, offering insights into their relative potency in

antioxidant, anti-inflammatory, and anticancer activities.

Data Summary
The following tables summarize the available quantitative data for the selected flavonoids

across different biological assays. It is important to note that direct comparative studies

including isospinosin are limited. Therefore, the data presented here is a compilation from

various independent studies.

Antioxidant Activity
The antioxidant potential of flavonoids is often evaluated using the DPPH (2,2-diphenyl-1-

picrylhydrazyl) radical scavenging assay. The IC50 value represents the concentration of the

compound required to scavenge 50% of the DPPH radicals. A lower IC50 value indicates

higher antioxidant activity.
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Flavonoid
DPPH Radical Scavenging
IC50 (µM)

Reference

Isospinosin (Spinosin) Data Not Available -

Luteolin 26.3 [1]

Apigenin 8.5 [2]

Quercetin 19.17 µg/mL (~42.3 µM) [3]

Note: Quercetin's IC50 was converted from µg/mL to µM for comparison, assuming a molecular

weight of 302.24 g/mol .

Anti-inflammatory Activity
The anti-inflammatory activity of flavonoids can be assessed through their ability to inhibit

enzymes like cyclooxygenase-2 (COX-2) or by measuring their impact on inflammatory

markers.

Flavonoid Assay IC50 (µM) Reference

Isospinosin (Spinosin) COX-2 Inhibition Data Not Available -

Luteolin COX-2 Inhibition Data Not Available -

Apigenin MAO-A Inhibition 1.7 [4]

MAO-B Inhibition 12.8 [4]

Quercetin COX-2 Inhibition Data Not Available -

Note: While direct COX-2 inhibition IC50 values were not readily available in the initial search,

apigenin's inhibition of monoamine oxidase (MAO) enzymes, which are involved in

neuroinflammation, is included.

Anticancer Activity
The anticancer potential is commonly evaluated using the MTT assay, which measures the

metabolic activity of cells and indicates cell viability. The IC50 value here is the concentration of
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the flavonoid that reduces the viability of cancer cells by 50%.

Flavonoid Cell Line IC50 (µM) Reference

Isospinosin (Spinosin) Various Data Not Available -

Luteolin LoVo (Colon)
66.7 (24h), 30.47

(72h)
[5]

A549 (Lung)
41.59 (24h), 27.12

(48h)
[6]

H460 (Lung)
48.47 (24h), 18.93

(48h)
[6]

Apigenin HT-29 (Colon) 2.03 [7]

HL-60 (Leukemia) 2.25 [7]

BxPC-3 (Pancreatic) 23 (24h), 12 (48h) [8]

PANC-1 (Pancreatic) 71 (24h), 41 (48h) [8]

Caki-1 (Renal) 27.02 [9]

Quercetin Various 3-50 (General Range) [10]

Signaling Pathway Modulations
Flavonoids exert their biological effects by modulating various intracellular signaling pathways.

Below are graphical representations of how isospinosin, luteolin, apigenin, and quercetin are

known to influence key pathways involved in cellular stress response, inflammation, and

cancer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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